4-[(5-Methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[(5-methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C8H10N2O3S/c1-5-4-9-8(14-5)10-6(11)2-3-7(12)13/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key: JGBLXWMMQNZTDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CCC(=O)O
• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The thiazole ring is naturally found in Vitamin B1 (thiamine).

Chemical Reactions Analysis

While specific chemical reactions involving “4-[(5-Methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid” were not found in the available literature, thiazole derivatives have been observed to have several biological activities.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their structure and the biological target. For example, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, and other activities.

Safety and Hazards

While specific safety and hazard information for “4-[(5-Methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid” was not found, it’s important to note that safety precautions should always be taken when handling chemical substances. Some thiazole derivatives can be harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

The future directions in the field of thiazole research involve the design and development of different thiazole derivatives, with the aim of generating new molecules with potent antitumor, antioxidant, and antimicrobial activities. The interest in the synthesis of compounds containing the thiazole moiety has been increasing steadily due to their wide range of applications in the field of drug design and discovery.